Cas no 2171745-14-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid
- EN300-1503692
- 2171745-14-3
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C26H30N2O5/c1-15(2)23(24(29)28-12-16(3)21(13-28)25(30)31)27-26(32)33-14-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-11,15-16,21-23H,12-14H2,1-3H3,(H,27,32)(H,30,31)
- InChI Key: CCSWYYJOQKQPMN-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C(C)C1
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 718
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503692-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503692-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 100mg |
$741.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-250mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 250mg |
$774.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-500mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 500mg |
$809.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-1000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 1000mg |
$842.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-2500mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 2500mg |
$1650.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-5000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 5000mg |
$2443.0 | 2023-09-27 | ||
| Enamine | EN300-1503692-10000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171745-14-3 | 10000mg |
$3622.0 | 2023-09-27 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid
Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171745-14-3)
The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171745-14-3) is a highly specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its intricate structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methylbutanoyl moiety, and a methylpyrrolidine carboxylic acid backbone, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound in the development of therapeutic peptides, drug delivery systems, and bioconjugation strategies.
In recent years, the demand for Fmoc-protected amino acids like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid has surged due to advancements in precision medicine and peptide-based therapeutics. This compound’s unique properties align with trending topics such as targeted cancer therapies, antimicrobial peptides, and neural regeneration. Its CAS No. 2171745-14-3 is often searched alongside terms like "Fmoc peptide synthesis protocols", "modified amino acid applications", and "peptide drug design", reflecting its relevance in cutting-edge research.
The methylpyrrolidine segment of this molecule enhances its conformational stability, a critical factor in peptide folding and receptor binding. Meanwhile, the Fmoc group ensures efficient deprotection during synthesis, a feature highly valued in automated peptide synthesizers. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently incorporate this compound to optimize yield and purity. Its compatibility with green chemistry principles also makes it a candidate for sustainable biopharmaceutical production.
From an SEO perspective, queries such as "CAS 2171745-14-3 supplier", "Fmoc-amino acid derivatives", and "custom peptide synthesis services" highlight commercial interest in this compound. Its role in COVID-19-related research (e.g., spike protein mimetics) and autoimmune disease studies further amplifies its visibility in academic and industrial circles. Analytical techniques like HPLC, mass spectrometry, and NMR are typically employed to validate its purity, addressing another common search theme: "quality control for peptide intermediates".
In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171745-14-3) bridges fundamental chemistry and applied life sciences. Its versatility in drug discovery, coupled with its alignment with biotech trends, ensures its continued prominence in scientific literature and commercial catalogs alike.
2171745-14-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)